Cas no 136353-05-4 (2-Fluoro-6-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-6-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 136353-05-4
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4802328
• Update Time: 2025-05-20

2-Fluoro-6-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F4NO/c1-13-5-3-2-4(6(8)12-5)7(9,10)11/h2-3H,1H3
• InChI Key： JUWQMNDJQUVYCO-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1)OC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-6-methoxy-3-(trifluoromethyl)pyridine

2-Fluoro-6-methoxy-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 136353-05-4, known as 2-Fluoro-6-methoxy-3-(trifluoromethyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and environmental chemistry. This compound is characterized by its unique pyridine ring structure, which is substituted with a fluoro group at the 2-position, a methoxy group at the 6-position, and a trifluoromethyl group at the 3-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of 2-Fluoro-6-methoxy-3-(trifluoromethyl)pyridine in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in modulating the molecule's reactivity and bioavailability. This has led to its use in designing drugs targeting various diseases, including cancer and inflammatory disorders.

In addition to its pharmaceutical applications, 2-Fluoro-6-methoxy-3-(trifluoromethyl)pyridine has found utility in materials science. Its ability to act as a ligand in metal complexes has been exploited in the development of novel catalysts for organic transformations. Recent advancements have demonstrated its effectiveness in asymmetric catalysis, where it facilitates the synthesis of enantioselective compounds—a critical requirement in modern drug manufacturing.

The synthesis of 2-Fluoro-6-methoxy-3-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of intermediate pyridine derivatives. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and purity. Recent optimizations in this synthesis pathway have focused on reducing reaction times and minimizing waste, aligning with green chemistry principles.

From an environmental perspective, understanding the fate and transport of 2-Fluoro-6-methoxy-3-(trifluoromethyl)pyridine in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though its persistence in aquatic environments remains a concern. Regulatory agencies are increasingly scrutinizing such compounds to ensure their safe use and disposal.

In conclusion, 2-Fluoro-6-methoxy-3-(trifluoromethyl)pyridine (CAS No. 136353-05-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research, positioning it as a key player in both academic and industrial settings. As advancements in synthetic methodologies and application development progress, this compound is poised to play an even more significant role in shaping future scientific endeavors.